
Safeguarding Your Research: A Comprehensive
Guide to Handling L-Vinylglycine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Vinylglycine

Cat. No.: B1582818 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount to groundbreaking work. This guide provides essential, immediate

safety and logistical information for the handling of L-Vinylglycine, a non-proteinogenic amino

acid used in various research applications. Adherence to these procedural steps will help

mitigate risks and ensure proper disposal, fostering a culture of safety and responsibility in your

laboratory.

Essential Safety and Handling Information
L-Vinylglycine should be handled with care, taking precautions to avoid contact with skin,

eyes, and clothing, and to prevent the inhalation of dust.[1][2] It is crucial to work in a well-

ventilated area and to use appropriate personal protective equipment (PPE).[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C4H7NO2

Molecular Weight 101.1 g/mol [1]

Appearance Crystalline powder[3]

Color White[3]

Odor Odorless[3]

Water Solubility 250 g/L at 25°C[3][4]

Decomposition Temperature > 233°C[3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical to minimize exposure when handling L-Vinylglycine.

The following table outlines the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses

Required for protection against

dust particles and liquid

splashes. Must meet

appropriate national standards

(e.g., NIOSH or EN 166).[3]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[3] Gloves must

be inspected prior to use.

Wash and dry hands after

handling.[1]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[5]

Respiratory Protection Respirator/Dust Mask

Required when dusts are

generated. A full-face

respirator is recommended if

exposure limits are exceeded

or irritation is experienced.[1]

[3]

Step-by-Step Handling and Disposal Plan
A systematic approach from receipt of L-Vinylglycine to its ultimate disposal is essential for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

For long-term storage, a temperature of -20°C in a freezer is recommended.
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2. Handling and Preparation:

Handle in a well-ventilated area, preferably within a chemical fume hood, especially when

dealing with the powdered form to avoid dust formation.[1]

Use non-sparking tools and take measures to prevent fire caused by electrostatic discharge.

[1]

Avoid contact with skin and eyes.[1]

3. In Case of a Spill:

Evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]

Wear appropriate PPE, including chemical impermeable gloves and respiratory protection.[1]

For minor spills, use dry clean-up procedures to avoid generating dust.[6]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[1]

Prevent the chemical from entering drains.[1]

4. Disposal Plan:

L-Vinylglycine waste should be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems.[1]

All contaminated materials, such as gloves, pipette tips, and empty vials, should be collected

in a designated and clearly labeled hazardous waste container.

Contaminated packaging should be triple-rinsed (or equivalent) before being offered for

recycling, reconditioning, or disposal in a sanitary landfill.[1]
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Emergency First Aid Procedures
In the event of accidental exposure, immediate action is crucial.

After Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

After Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[1]

After Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

After Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Visual Workflow for Safe Handling of L-Vinylglycine
To further clarify the procedural flow for handling L-Vinylglycine, the following diagram

illustrates the key steps from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of L-Vinylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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